Cas no 928708-02-5 (ASISCHEM D29205)

• Product Name: ASISCHEM D29205
• CAS No: 928708-02-5
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 892147
• PubChem ID: 17571653
• Update Time: 2025-04-19

ASISCHEM D29205 Chemical and Physical Properties

Names and Identifiers

• ASISCHEM D29205
• AKOS000295695
• 928708-02-5
• 1-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methoxyphenyl]ethanone
• 1-(3-(2,5-Dimethyl-1H-pyrrol-1-yl)-4-methoxyphenyl)ethan-1-one
• 1-[3-(2,5-dimethylpyrrol-1-yl)-4-methoxyphenyl]ethanone
• 1-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methoxyphenyl]ethan-1-one
• starbld0010090
• VS-10294

• Inchi： 1S/C15H17NO2/c1-10-5-6-11(2)16(10)14-9-13(12(3)17)7-8-15(14)18-4/h5-9H,1-4H3
• InChI Key： LNMFGQSKWMTTJS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C)=O)=CC=1N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 243.12600
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23000
• LogP: 3.30530